
2-Chloro-5-fluorophenethyl bromide CAS
number and molecular structure

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
2-Chloro-5-fluorophenethyl

bromide

Cat. No.: B15322378 Get Quote

An In-Depth Technical Guide to 2-Chloro-5-fluorophenethyl bromide

Prepared by: Gemini, Senior Application Scientist

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-fluorophenethyl
bromide, a halogenated aromatic compound with significant potential as a building block in

medicinal chemistry and organic synthesis. Due to its limited commercial availability, this guide

places a strong emphasis on a robust and practical synthetic pathway, starting from readily

available precursors. The document details the molecular structure, predicted physicochemical

properties, and expected spectroscopic characteristics of the target molecule. Furthermore, it

explores its reactivity, potential applications in drug discovery, and essential safety and

handling protocols. This guide is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Introduction and Structural Elucidation
2-Chloro-5-fluorophenethyl bromide, systematically named 1-(2-bromoethyl)-2-chloro-5-

fluorobenzene, is a substituted aromatic compound. Its structure features a benzene ring

substituted with a chlorine atom at position 2, a fluorine atom at position 5, and a 2-bromoethyl

group at position 1.
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It is crucial to distinguish this compound from its isomer, 2-Chloro-5-fluorobenzyl bromide (CAS

No. 81778-09-8). The "phenethyl" designation indicates a two-carbon chain separating the

benzene ring from the bromine atom, whereas the "benzyl" isomer has only a single carbon in

that position. This structural difference significantly impacts the molecule's reactivity and

potential applications. As of the writing of this guide, a unique CAS number for 2-Chloro-5-
fluorophenethyl bromide is not widely documented, suggesting it is not a commonly stocked

research chemical.

Molecular Structure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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